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Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Succinic dihydrazide, also known by its common names daminozide and Alar, is a plant

growth regulator historically used in agriculture to control vegetative growth and improve fruit

quality. Its primary mode of action is the inhibition of auxin and gibberellin biosynthesis, leading

to a variety of physiological responses in plants. These application notes provide a

comprehensive overview of its use in research, including experimental protocols and data

presentation.

Overview of Succinic Dihydrazide's Agricultural
Applications
Succinic dihydrazide (SADH) is primarily utilized to manage the balance between vegetative

growth and fruit production in various horticultural crops. Its application can lead to:

Reduced Internode Elongation: Resulting in more compact or "dwarf" plants.[1][2]

Promotion of Flowering and Fruit Set: By redirecting the plant's energy from vegetative

growth to reproductive development.[1]

Enhanced Fruit Quality: Including improved color, firmness, and synchronized maturity.[1][2]

[3]

Prevention of Pre-harvest Fruit Drop: Particularly in apples.[4]
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Increased Resistance to Environmental Stress: Such as drought and frost.[2]

Quantitative Data on the Effects of Succinic
Dihydrazide
The following tables summarize the quantitative effects of succinic dihydrazide on various

plant species as reported in agricultural research.

Table 1: Effects of Succinic Dihydrazide on Fruit Trees

Crop Application Rate Application Timing Observed Effects

Apple ('Delicious') 4000 ppm Fall

Bloom delayed by 4-5

days; increased fruit

set; smaller, less

elongated fruit.[5]

Apple ('McIntosh') 1000-2000 ppm
21 days after

flowering

Inhibition of new shoot

growth.[1]

Apple ('McIntosh') 2000-4000 ppm
45-60 days before

harvest

Inhibition of new shoot

growth.[1]

Peach 1000-2000 ppm

14 days after

flowering and 21 days

before harvest

Prevention of young

fruit drop.[1]

Grapes 1000-2000 ppm
When new shoots

have 6-7 leaves

Inhibition of new shoot

growth.[1]

Table 2: Effects of Succinic Dihydrazide on Other Crops
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Crop Application Rate Application Timing Observed Effects

Peanut 1000-1500 ppm
At the beginning of the

needle stage

Dwarfing of the plant

and increased yield.[1]

Tomato 2500 mg/L At 1 and 4 leaf stages
Inhibition of stem and

leaf growth.[1]

Potato 3000 mg/L
At the initial stage of

flowering

Inhibition of stem

growth and increased

tuber size.[1]

Rice 4500-7000 mg/L
At the stage of panicle

differentiation

Promotes dwarfism,

lodging resistance,

and increased cold

tolerance.[1]

Chrysanthemum 2500-3500 mg/L

7-14 days after

transplanting (2-3

applications)

Promotes dwarfism

and flower growth.[1]

Experimental Protocols
Preparation of Succinic Dihydrazide (Daminozide) Stock
Solution
This protocol describes the preparation of a 1 mg/mL (1000 ppm) stock solution of daminozide.

Materials:

Succinic dihydrazide (Daminozide, e.g., B-Nine or Dazide which are 85% active ingredient)

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Weighing scale
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Procedure:

Calculate the required mass: To prepare a 1000 ppm (1 mg/mL) solution, you will need 100

mg of the active ingredient for every 100 mL of solution. If using an 85% formulation, you will

need to adjust the mass accordingly (100 mg / 0.85 = 117.65 mg).

Weigh the daminozide: Accurately weigh the calculated amount of the daminozide

formulation.

Dissolve the powder: Add the weighed powder to the volumetric flask. Add a small amount of

distilled water (e.g., 50 mL) and a magnetic stir bar.

Stir until dissolved: Place the flask on a magnetic stirrer and stir until the powder is

completely dissolved. Daminozide is water-soluble.[6]

Bring to volume: Once dissolved, add distilled water to the flask until the bottom of the

meniscus reaches the calibration mark.

Mix thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution in a refrigerator at 4°C.

To prepare a working solution of a specific concentration (e.g., 2500 ppm) from a 1000 ppm

stock solution, use the following formula:

C1V1 = C2V2

Where:

C1 = Concentration of the stock solution (e.g., 1000 ppm)

V1 = Volume of the stock solution required

C2 = Desired concentration of the working solution (e.g., 2500 ppm)

V2 = Final volume of the working solution
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Foliar Application of Succinic Dihydrazide in a Research
Setting
This protocol outlines a general procedure for the foliar application of succinic dihydrazide to

plants in a greenhouse or field experiment.

Materials:

Succinic dihydrazide working solution of the desired concentration

Handheld sprayer or backpack sprayer

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Wetting agent/surfactant (optional, but recommended for better leaf coverage)

Well-watered plants

Procedure:

Prepare the working solution: Dilute the stock solution to the desired concentration as

described in Protocol 3.1. If using a commercial formulation, follow the manufacturer's

instructions for mixing.

Add surfactant (optional): Add a non-ionic surfactant to the spray solution according to the

manufacturer's recommendations. This will help the solution to spread and adhere to the leaf

surface.

Timing of application: Apply the spray under conditions of high humidity, on a cloudy day, or

during the cooler parts of the day (early morning or late evening) to slow down the drying of

the spray droplets on the leaves, which increases absorption.[6]

Ensure plants are well-watered: Apply to turgid, well-watered plants. Wilted plants will have

reduced absorption.[6]

Application technique: Spray the foliage of the plants until the point of runoff, ensuring

thorough and uniform coverage of all leaf surfaces.
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Post-application care: Avoid overhead irrigation for at least 24 hours after application to

prevent washing the product off the leaves.[6]

Control group: For experimental purposes, a control group of plants should be sprayed with

water (and surfactant, if used in the treatment group) to serve as a baseline for comparison.

Protocol for Daminozide Residue Analysis in Apple Pulp
by HPLC-UV
This protocol is based on a method for determining daminozide residues in apple pulp.[7][8] It

involves the alkaline hydrolysis of daminozide to 1,1-dimethylhydrazine (UDMH), followed by

derivatization and HPLC analysis.

Materials:

Apple pulp sample

Sodium hydroxide (NaOH) solution

Salicylaldehyde

Dichloromethane

Extrelut 20 NT column

HPLC system with a C18 column and UV detector

Acetonitrile (ACN)

Water (HPLC grade)

Distillation apparatus

Procedure:

Sample Preparation and Hydrolysis:

Homogenize the apple pulp sample.
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Take a known weight of the homogenized sample and add it to a distillation flask.

Add a strong alkaline solution (e.g., 5M NaOH) to the flask to facilitate the hydrolysis of

daminozide to UDMH.

Distillation:

Heat the mixture to distill the volatile UDMH.

Collect the distillate in a receiving flask.

Derivatization:

Add salicylaldehyde to the distillate under strongly basic conditions to form

salicylaldehyde-N,N-dimethylhydrazone.

Clean-up:

Pass the resulting solution through an Extrelut 20 NT column.

Elute the derivatized compound with dichloromethane.

HPLC Analysis:

Evaporate the dichloromethane and reconstitute the residue in the mobile phase.

Inject the sample into the HPLC system.

Column: C18

Mobile Phase: A gradient of acetonitrile and water (e.g., starting from 50:50 AcCN/H₂O to

100% AcCN).[8]

Detection: UV detector set at 295 nm and 325 nm, which are the absorption maxima for

salicylaldehyde-N,N-dimethylhydrazone.[8]

Quantification:
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Quantify the daminozide concentration by comparing the peak area of the derivatized

UDMH in the sample to a calibration curve prepared from daminozide standards that have

undergone the same hydrolysis and derivatization process.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway of Succinic Dihydrazide
Action
Succinic dihydrazide acts as a plant growth retardant by inhibiting the biosynthesis of two key

phytohormones: gibberellins and auxins. It is known to inhibit the action of 2-oxoglutarate

dioxygenase, a key enzyme in the gibberellin biosynthesis pathway, and tryptamine oxidase,

which is involved in the biosynthesis of endogenous indolylacetic acid (auxin).[9]
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Caption: Proposed mechanism of succinic dihydrazide action.

Experimental Workflow for Evaluating Succinic
Dihydrazide Effects
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The following diagram illustrates a typical workflow for a research project investigating the

effects of succinic dihydrazide on a model plant species.

Start: Define Research Question

Experimental Design
(Concentrations, Timings, Replicates)

Plant Material Preparation
(Acclimatization, Grouping)

Succinic Dihydrazide Application
(Foliar Spray)

Data Collection

Growth Parameters
(Height, Biomass)

Physiological Parameters
(Flowering Time, Fruit Set)

Biochemical Analysis
(Hormone Levels, Residue Analysis)

Data Analysis
(Statistical Tests)

Results and Interpretation

Conclusion and Publication
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Caption: Workflow for evaluating succinic dihydrazide effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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